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Introduction

Barium chlorite (Ba(ClO3z)2) is an inorganic compound that, despite its potential as a strong
oxidizing agent, remains a sparsely documented chemical entity in scientific literature and
major chemical databases. This technical guide synthesizes the available registry information,
physicochemical properties, and safety data for barium chlorite. It also highlights the
significant gaps in the experimental data for this compound, providing a clear perspective for
researchers and developers who may encounter or consider this substance in their work. Due
to the limited specific toxicological data on barium chlorite, information regarding the toxicity
of the barium ion is included to provide a baseline for safety considerations.

Registry and Identification

Barium chlorite is identified by the CAS number 14674-74-9.[1][2] However, it is notably
absent from major chemical registries such as PubChem and the European Chemicals Agency
(ECHA) database. This lack of comprehensive registration suggests limited commercial
production and regulatory assessment.

The relationship between the primary identifiers of barium chlorite is illustrated in the diagram
below.
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Barium Chlorite Identifiers

Barium Chlorite

CAS: 14674-74-9 ( Molecular Formula: Ba(ClO2)2 )

InChl Key: WOHVONCNVLIHKY-UHFFFAOY SA-L

Click to download full resolution via product page

Caption: Relationship between key identifiers for Barium Chlorite.

Physicochemical Properties

The available data on the physicochemical properties of barium chlorite are summarized in
the table below. It is important to note that some of this data may be predicted or from sources

with limited experimental validation.
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Property Value Source
Molecular Formula Ba(ClO2)2 [3]
Molecular Weight 272.23 g/mol [4]

White granular solid or
Appearance i ] [11[3]
crystalline solid.[1][3]

Density 3.61 g/cm?3 [2]
_ _ Decomposes explosively at
Melting Point [1]
190 °C.[1]
Boiling Point Not applicable (decomposes). N/A

Soluble in water.[5] It can
crystallize from solution as a

Solubility [1][5][6]
heptahydrate or a 3.5-hydrate.

[1](6]

Chemical Reactivity and Hazards

Barium chlorite is a strong oxidizing agent.[1] This property dictates its primary chemical
hazards.
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Reactivity Description Source

Accelerates the burning of
combustible materials.

With Combustible Materials Mixtures can be highly [1]
flammable and may be ignited

by friction.

Can ignite on contact with
With Reducing Agents substances like potassium [1]

thiocyanate.[1]

Reacts with chlorine gas to
With Chlorine produce explosive chlorine [1]
dioxide (ClO2).

Reacts with ammonia to
With Ammonia produce shock-sensitive [1]

ammonium chlorite.

Decomposes explosively at
N 190 °C. When heated to
Thermal Decomposition o ) ) [1]
decomposition, it emits toxic

fumes of chlorine.[1]

Experimental Protocols

A significant gap exists in the scientific literature regarding detailed experimental protocols for
the synthesis of barium chlorite. While a general reaction scheme is proposed, specific
procedural details, purification methods, and analytical characterization are not well-
documented.

General Synthesis Reaction:

One suggested method for the preparation of barium chlorite involves the reaction of chlorous
acid with barium carbonate[2]:

BaCOs(s) + 2HCIOz(aq) — Ba(ClO2)2(aq) + H20(l) + CO2(g)
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Another documented laboratory-scale synthesis involves the reaction of chlorine dioxide with
barium hydroxide and hydrogen peroxide[4]:

2ClO2 + Ba(OH)2:8H20 + H202 - Ba(ClO2)2 + Oz + 10H20

Note: Due to the hazardous nature of the reactants and products, any attempt at synthesis
should be conducted with extreme caution by experienced personnel in a controlled laboratory
setting.

Crystalline Structure

Research has been published on the crystal structure of barium chlorite hydrate, specifically
Ba(ClO2)2:3.5H20. This compound has a monoclinic crystal structure.[6] The barium cation
(Baz*) is coordinated by chlorite anions (ClO2~) and water molecules.[6] This structural
information is valuable for understanding the solid-state properties of the hydrated form of this
compound.

Toxicity and Safety

There is a lack of specific toxicological studies on barium chlorite. However, as a soluble
barium salt, it should be handled as a highly toxic substance. The primary toxicity is associated
with the barium ion (Ba2*), which is a muscle poison.
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Hazard Description Source

Soluble barium compounds
are toxic. The barium ion can
o ) cause vomiting, abdominal
Toxicity of Barium lon ) ] [7]
cramps, diarrhea, and in
severe cases, tremors,

paralysis, and death.

Barium chlorite is classified as
a poison.[1] Ingestion or

General Hazards _ ) [1]
inhalation of dust can be

harmful.

Due to its oxidizing nature and
the toxicity of barium,
appropriate PPE, including

Personal Protective Equipment  chemical-resistant gloves, N/A
safety goggles, and respiratory
protection, should be used

when handling this compound.

Conclusion

Barium chlorite (CAS No. 14674-74-9) is a potent oxidizing agent with limited documentation
in major chemical databases and scientific literature. While its basic chemical formula and
some physical properties are known, there is a significant lack of detailed experimental
protocols for its synthesis and a comprehensive set of quantitative data, including solubility
profiles and spectral information. Its classification as a poison, primarily due to the presence of
the soluble barium ion, necessitates stringent safety precautions. The information provided in
this guide serves as a foundational overview for researchers and professionals, while also
highlighting the need for further investigation into the properties and safe handling of this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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